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An In-Depth Technical Guide to the Safe Handling of (S)-(+)-1-Dimethylamino-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-(+)-1-Dimethylamino-2-propanol (CAS 53636-17-2), a chiral tertiary amino alcohol, is a

valuable building block in modern chemical synthesis.[1][2] Its unique structure, featuring both

a basic dimethylamino group and a hydroxyl group on a chiral backbone, makes it a critical

intermediate and chiral auxiliary in the asymmetric synthesis of pharmaceuticals and other

complex molecules.[1][3] However, its utility is matched by a significant hazard profile that

demands a comprehensive understanding and rigorous adherence to safety protocols.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It is

designed to provide drug development professionals and researchers with the causal

reasoning behind safety protocols, fostering a proactive safety culture rooted in scientific

understanding. By understanding why specific precautions are necessary, we can mitigate risks

more effectively and ensure the well-being of laboratory personnel.

Core Hazard Profile and Risk Assessment
(S)-(+)-1-Dimethylamino-2-propanol is a multifaceted hazardous substance. Its primary

dangers stem from its flammability, corrosivity, and toxicity upon exposure.[4][5][6] A thorough
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risk assessment is the foundational step before any handling of this chemical.

GHS Hazard Classification Summary
The Globally Harmonized System (GHS) provides a clear snapshot of the chemical's inherent

dangers.

Hazard Class Category Hazard Statement

Flammable Liquids Category 2 or 3

H225: Highly flammable liquid

and vapour or H226:

Flammable liquid and vapor.[5]

[6]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[5][6]

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[4]

[6][7]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin.[4][7]

Acute Toxicity (Inhalation) Category 3 or 4
H331: Toxic if inhaled or H332:

Harmful if inhaled.[4][7]

Serious Eye Damage Category 1

H314: Causes severe skin

burns and eye damage.[4][6]

[7]

Note: GHS classifications may vary slightly between suppliers.

Deconstructing the Hazards
Flammability: With a flash point as low as 26°C (78.8°F), this compound's vapors can readily

ignite at room temperature when exposed to an ignition source.[8][9] The vapor density is 3.6

times that of air, meaning vapors can accumulate in low-lying areas, travel a considerable

distance to an ignition source, and flash back.[8][10] This necessitates strict control of

ignition sources and proper grounding of equipment.[11][12]
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Corrosivity: As a strong organic base (pH of 11 for a 100g/L solution), it can cause severe

chemical burns upon contact with skin and eyes.[8] The mechanism involves saponification

of fats and extraction of moisture from tissues, leading to rapid and deep tissue damage. The

risk of permanent eye damage is particularly high, mandating immediate and prolonged

irrigation if exposure occurs.[4][11]

Toxicity: (S)-(+)-1-Dimethylamino-2-propanol is harmful by multiple routes of exposure.

Ingestion or skin absorption can lead to systemic toxicity.[4][7] Inhalation of its vapors or

mists is also a significant risk, potentially causing severe respiratory irritation and toxic

effects.[4][6]

The following diagram illustrates the interconnectedness of the chemical's properties and the

resulting hazards, which dictate the necessary control measures.

Physicochemical Properties

Primary Hazards
Resulting Control Measures

Low Flash Point (26°C)

Flammability
(H225/H226)

High Vapor Density (3.6x air)

Strongly Basic (pH 11)
Corrosivity

(H314)

Readily Absorbed Toxicity
(H302, H312, H331)

Ignition Source Control &
Grounding/Bonding

Prevents ignition

Corrosive-Resistant PPE
(Gloves, Goggles, Apron)

Prevents contact

Fume Hood Use &
Respiratory Protection

Prevents exposure

Click to download full resolution via product page

Caption: Interrelationship of properties, hazards, and controls.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.chemicalbook.com/msds/1-dimethylamino-2-propanol.htm
https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471526
https://www.benchchem.com/product/b1588065?utm_src=pdf-body
https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.chempoint.com/products/download?grade=31946&doctype=sds
https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1588065?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Controls: Engineering and Personal
Protective Equipment (PPE)
A multi-layered approach is essential to minimize exposure. The hierarchy of controls dictates

that engineering solutions are preferable to reliance on PPE alone.

Engineering Controls
Chemical Fume Hood: All handling of (S)-(+)-1-Dimethylamino-2-propanol must be

conducted in a properly functioning chemical fume hood. This is non-negotiable. The fume

hood contains vapors, protecting the user from inhalation, and provides a physical barrier in

case of splashes.[13]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of fugitive

vapors.[8]

Safety Equipment: An eyewash station and safety shower must be immediately accessible

and tested regularly.[6][14]

Personal Protective Equipment (PPE)
PPE is the last line of defense. Its selection must be deliberate and based on the specific

hazards of the chemical.
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PPE Item Specification and Rationale

Eye/Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn over the goggles when

there is a significant risk of splashing.[9]

Standard safety glasses do not provide

adequate protection.

Hand Protection

Wear appropriate chemical-resistant gloves.

Consult the glove manufacturer's resistance

chart. Nitrile gloves may offer splash protection

but are not suitable for prolonged contact.

Heavier-duty gloves like butyl or neoprene

should be considered for extensive work.

Always inspect gloves before use and change

them immediately if contaminated.[15]

Skin/Body Protection

A flame-resistant lab coat is recommended. A

chemically resistant apron should also be worn.

Do not wear shorts or open-toed shoes in the

laboratory.[15]

Respiratory Protection

For most fume hood work, respiratory protection

is not required. However, in situations where

engineering controls are insufficient or during a

large spill response, a NIOSH-approved

respirator with an organic vapor/ammonia

cartridge is necessary.[13][15]

The following workflow guides the selection of appropriate PPE.
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Start: Task Involves
(S)-(+)-1-Dimethylamino-2-propanol

Is all work performed
inside a certified fume hood?

Mandatory Base PPE:
- Chemical Goggles

- FR Lab Coat
- Chemical-Resistant Gloves

- Closed-Toe Shoes

Yes

STOP WORK
Consult EHS

No

Is there a significant
splash risk?

Add Face Shield
& Chemical Apron

Yes

Is there a risk of
airborne concentrations?

(e.g., spill, cleaning)

No

Add NIOSH-Approved
Respirator

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.
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Safe Handling and Storage Protocols
Adherence to standardized procedures is critical for preventing accidents.

Step-by-Step General Handling Protocol
Preparation: Before starting, ensure the fume hood is operational, all necessary PPE is

donned correctly, and the locations of the eyewash station and safety shower are known.

Grounding: For transfers of significant quantities, ensure the dispensing and receiving

containers are grounded and bonded to prevent static electricity buildup, which could ignite

vapors.[4][12][14]

Dispensing: Use only non-sparking tools.[7] Dispense the liquid slowly and carefully to

minimize splashing and vapor generation.

Container Management: Keep containers tightly closed when not in use to prevent the

escape of flammable and toxic vapors.[7][8]

Hygiene: Do not eat, drink, or smoke in the work area.[4][6] Wash hands thoroughly after

handling, even if gloves were worn.[16]

End of Work: Decontaminate the work area. Remove contaminated PPE carefully to avoid

cross-contamination and dispose of it as hazardous waste.

Storage Requirements
Proper storage is as crucial as proper handling.

Location: Store in a designated flammables cabinet. The area must be cool, dry, and well-

ventilated, away from direct sunlight and heat sources.[8][17]

Container: Keep in the original, tightly sealed container. Opened containers must be carefully

resealed and kept upright.[8]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

acids, and acid anhydrides.[3][6][14] Violent reactions can occur.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.fishersci.co.uk/store/msds?partNumber=P/7507&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=A4514&productDescription=2-PROPANOL+CERT+ACS%2FHPLC+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.chempoint.com/products/download?grade=31946&doctype=sds
https://www.chempoint.com/products/download?grade=31946&doctype=sds
https://www.chemicalbook.com/msds/1-dimethylamino-2-propanol.htm
https://www.chempoint.com/products/download?grade=3201&doctype=sds
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-dimethylamino-2-propanol.pdf
https://www.chemicalbook.com/msds/1-dimethylamino-2-propanol.htm
https://www.echemi.com/sds/1-dimethylamino-2-propanol-pid_Seven2836.html
https://www.chemicalbook.com/msds/1-dimethylamino-2-propanol.htm
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AC115870010&productDescription=1-DIMETHYLAMINO-2-PROPAN+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A4514&productDescription=2-PROPANOL+CERT+ACS%2FHPLC+4L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Protocols
Even with robust precautions, the potential for accidental exposure or release exists. A clear,

practiced emergency plan is vital.

First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury. Always show

the Safety Data Sheet to attending medical personnel.[16]

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-

mouth). Call for immediate medical attention.[4][17]

Skin Contact: Immediately take off all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. A safety shower is ideal. Seek immediate

medical attention.[4][5][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do so. This is a medical

emergency; call for an ophthalmologist or physician immediately.[4][8][11]

Ingestion: Do NOT induce vomiting due to the risk of perforating the esophagus.[11] Rinse

the mouth with water. Never give anything by mouth to an unconscious person. Seek

immediate medical attention.[4][8]

Spill Response Protocol
The following workflow outlines the procedure for responding to a spill.
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Spill Occurs

Alert personnel
in immediate area

Is the spill large or
are you untrained?
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Call Emergency Response.

Yes

Small Spill Procedure

No
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(if safe to do so)
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(ensure fume hood is on)

Contain spill with non-combustible
absorbent material
(sand, vermiculite)

Collect absorbed material
using non-sparking tools

Place in a sealed container
for hazardous waste disposal
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Report Incident
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Caption: Workflow for responding to a chemical spill.
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Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[4][6][14]

Unsuitable Media: Do not use a direct water jet, as it may spread the flammable liquid.[12]

Water spray can be used to cool unopened containers.[4]

Specific Hazards: Vapors are heavier than air and can travel to an ignition source.

Containers may explode when heated.[6][14] Hazardous combustion products include

carbon oxides and nitrogen oxides.[6][11]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][6]

Physical and Chemical Data
A quick reference table of key properties is essential for planning experiments and assessing

risks.
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Property Value

Molecular Formula C₅H₁₃NO[18]

Molecular Weight 103.16 g/mol [1][18]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 121 - 127 °C[1][8]

Melting Point -85 °C[1][8]

Flash Point 26 °C (78.8 °F)[8][9]

Density 0.837 - 0.85 g/cm³ at 20-25 °C[8][10][17]

Vapor Pressure 8 - 11.7 hPa at 20 °C[8][17]

Vapor Density 3.6 (vs. air)[8][10]

Solubility in Water Miscible[3][17]

Autoignition Temperature 225 °C (437 °F)[17]

Conclusion
(S)-(+)-1-Dimethylamino-2-propanol is an indispensable tool in chemical research and

development, but its hazardous properties require the utmost respect and diligence. By

integrating a deep understanding of its chemical nature with rigorous adherence to engineering

controls, personal protective equipment protocols, and emergency preparedness, researchers

can handle this compound safely and effectively. The principles outlined in this guide—

grounded in causality and proactive risk mitigation—are intended to empower scientific

professionals to maintain the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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